![molecular formula C8H12O2 B073271 1-Cyclohexenyl acetate CAS No. 1424-22-2](/img/structure/B73271.png)
1-Cyclohexenyl acetate
Overview
Description
1-Cyclohexenyl acetate (1-CHA) is a naturally occurring compound found in many fruits and vegetables and is used in the food and beverage industry as a flavoring agent. It is a colorless liquid with a sweet, floral aroma and a sweet taste. It is an important intermediate in the synthesis of various pharmaceuticals, fragrances, and other compounds. 1-CHA is also known to have a variety of biochemical and physiological effects, making it a valuable research tool.
Scientific Research Applications
Electroorganic Chemistry Applications : The anodic oxidation of enol acetates, such as 1-acetoxy-1,6-heptadiene homologues, can lead to intramolecular cyclization products like cyclohexenyl ketones. This process involves the electrophilic attack of a cationic center on a double bond (Shono, Nishiguchi, Kashimura, & Okawa, 1978).
Polymerization Applications : 1-Cyclohexenyl acetate can be polymerized under radical conditions to form homopolymers that consist of 1,4-units, which can be hydrolyzed into δ-polyketone (Bonnans Plaisance & Lévesque, 1978).
Catalysis and Organic Synthesis : In organic synthesis, cyclohexenyl acetate can be used in reactions like nucleophilic substitution and cyclohexyne formation. The reaction mechanisms and product selectivity are influenced by the structure and substituents of cyclohexenyl compounds (Fujita et al., 2004).
Oxidation Processes : Cyclohexene can be oxidized to cyclohexenyl acetate using palladium(II) and nitrate, with oxygen as the final oxidant. This process is influenced by various factors like the presence of chloride or acetate (Larsson & Åkermark Björn, 1993).
Esterification and Industrial Applications : The esterification of acetic acid with 2-(1-cyclohexenyl)cyclohexanone can be catalyzed by cation exchange resins or acid-treated clay, leading to the synthesis of compounds with applications in plasticizers, pesticides, and epoxy resins (Saha & Streat, 1998).
Mechanism of Action
Target of Action
1-Cyclohexenyl acetate is a chemical compound with the molecular formula C8H12O2
Biochemical Pathways
It’s worth noting that acetate, a related compound, is known to participate in various metabolic processes, including energy production, lipid synthesis, and protein acetylation . Acetyl-CoA, synthesized from acetate, plays a central role in these processes . Whether this compound influences similar biochemical pathways is a topic for future research.
Safety and Hazards
Future Directions
The hydrogenation of 1-Cyclohexenyl acetate, derived from the esterification of acetic acid and cyclohexene, provides a novel route to yield cyclohexanol and ethanol . This not only opens up new possibilities for the production of these chemicals but also utilizes excess acetic acid in a rational manner .
properties
IUPAC Name |
cyclohexen-1-yl acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O2/c1-7(9)10-8-5-3-2-4-6-8/h5H,2-4,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRJNNZMCOCQJGI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CCCCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40162030 | |
Record name | Cyclohexene-1-yl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40162030 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1424-22-2 | |
Record name | 1-Cyclohexen-1-ol, 1-acetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1424-22-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Cyclohexene-1-yl acetate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001424222 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Cyclohexenyl acetate | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=18899 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Cyclohexene-1-yl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40162030 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Cyclohexene-1-yl acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.014.399 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | CYCLOHEXENE-1-YL ACETATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/FHZ4PS0MLN | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 1-cyclohexenyl acetate in L-lysine synthesis?
A1: this compound serves as a starting material in one synthetic route for producing L-lysine. [] In this approach, it undergoes a series of reactions including nitration, nitrosation, ammonolysis, and catalytic hydrogenation to ultimately yield D,L-lysinamide, which can be further processed to obtain L-lysine. []
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